Cas no 2106990-00-3 (Ethyl 3-piperidin-4-yl-1,2-oxazole-5-carboxylate)

• Product Name: Ethyl 3-piperidin-4-yl-1,2-oxazole-5-carboxylate
• CAS No: 2106990-00-3
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6232877
• PubChem ID: 137941392
• Update Time: 2025-11-06

Ethyl 3-piperidin-4-yl-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2106990-00-3
• EN300-6512190
• Ethyl 3-piperidin-4-yl-1,2-oxazole-5-carboxylate
• ethyl 3-(piperidin-4-yl)-1,2-oxazole-5-carboxylate

• Inchi： 1S/C11H16N2O3/c1-2-15-11(14)10-7-9(13-16-10)8-3-5-12-6-4-8/h7-8,12H,2-6H2,1H3
• InChI Key： CFMFOVALYIWXJN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC(C2CCNCC2)=N1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Additional information on Ethyl 3-piperidin-4-yl-1,2-oxazole-5-carboxylate

Ethyl 3-piperidin-4-yl-1,2-oxazole-5-carboxylate: A Comprehensive Overview

Ethyl 3-piperidin-4-yl-1,2-oxazole-5-carboxylate, also known by its CAS number CAS No. 2106990-00-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with an oxazole moiety, making it a versatile building block for various applications in drug discovery and materials science.

The molecular structure of Ethyl 3-piperidin-4-yl-1,2-oxazole-5-carboxylate consists of a piperidine ring fused with an oxazole ring system. The piperidine moiety contributes to the compound's flexibility and potential for bioavailability, while the oxazole ring introduces electronic properties that can be tailored for specific applications. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding.

One of the most promising applications of Ethyl 3-piperidin-4-yl-based compounds lies in their potential as scaffolds for drug development. Researchers have demonstrated that these structures can serve as inhibitors for various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders. The integration of the oxazole group further enhances the compound's ability to interact with biological systems, making it a valuable tool in medicinal chemistry.

In addition to its pharmacological applications, Ethyl 3-piperidin-containing compounds have shown potential in materials science. The oxazole moiety can act as a platform for constructing functional materials, such as sensors and catalysts, due to its ability to coordinate metal ions and participate in supramolecular interactions. Recent advancements in this area have explored the use of these compounds in designing self-healing materials and stimuli-responsive systems.

The synthesis of Ethyl 3-piperidin-related compounds has also been a focal point of recent research efforts. Traditional methods often involve multi-step reactions with low yields, but innovative approaches leveraging microwave-assisted synthesis and catalytic processes have significantly improved efficiency. These advancements not only reduce production costs but also minimize environmental impact, aligning with the principles of green chemistry.

Moreover, the study of Ethyl 3-piperidin-based compounds has been complemented by computational modeling techniques. Advanced molecular docking studies have provided insights into their binding affinities with target proteins, enabling researchers to design more effective drug candidates. Such computational approaches are increasingly being integrated into experimental workflows to accelerate drug discovery processes.

In conclusion, Ethyl 3-piperidin-containing compounds like CAS No. 2106990-00